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Compound of Interest

Compound Name: Ethyl 7-aminoheptanoate

Cat. No.: B073999

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the use of Ethyl 7-aminoheptanoate, including detailed personal
protective equipment (PPE) recommendations, operational protocols, and disposal plans.

Chemical Identifier:

o Name: Ethyl 7-aminoheptanoate

e Synonyms: 7-Amino-heptanoic acid ethyl ester
e CAS Number: 29840-65-1

Hazard Summary: Based on available Safety Data Sheets (SDS), Ethyl 7-aminoheptanoate is
classified with the following hazards:

o Skin Irritation (Category 2): Causes skin irritation.[1]
o Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]

o Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is critical to mitigate the risks of skin and eye irritation, and
respiratory exposure. The following table summarizes the recommended PPE for handling
Ethyl 7-aminoheptanoate.
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) ] Specification and Use
Protection Type Recommended Equipment _ .
Considerations

Primary Recommendation:
Butyl rubber gloves are
advised due to their general
high resistance to esters.
Secondary Option (for splash
protection only): Nitrile rubber

) ) ) gloves may be used for

Hand Protection Chemical-resistant gloves o

incidental contact, but they
generally show poor resistance
to esters and amines and
should be replaced
immediately upon
contamination. Always inspect

gloves for integrity before use.

Tightly fitting safety goggles
conforming to EN 166 (EU) or
o NIOSH (US) standards should
) Safety goggles with side )
Eye and Face Protection ) ) be worn.[2] A face shield
shields or a face shield ] ) )
should be used in conjunction
with goggles when there is a

significant risk of splashing.

A standard cotton or
polyester/cotton blend lab coat
should be worn to protect
against minor splashes. For

Chemical-resistant lab coat or larger quantities or operations

Skin and Body Protection ] ] ]

apron with a higher risk of splashes,
a chemical-resistant apron
made of materials like rubber

or PVC should be worn over

the lab coat.
Respiratory Protection Use in a well-ventilated area; Work should be conducted in a
respirator if necessary chemical fume hood to
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minimize inhalation of vapors.
[1][2] If a fume hood is not
available or if aerosol
generation is possible, a
NIOSH-approved air-purifying
respirator with an organic
vapor (OV) cartridge is

recommended.

Glove Selection Rationale:

While specific breakthrough time and degradation data for Ethyl 7-aminoheptanoate are not
readily available, general chemical resistance guides indicate that nitrile gloves have poor
resistance to both esters and amines, the functional groups present in this compound. Butyl
rubber gloves, however, are generally recommended for handling esters. Given the skin
irritation hazard, selecting a glove material with high resistance is crucial. For any chosen
glove, it is imperative to consult the manufacturer's specific chemical resistance data.

Operational Plan: Safe Handling and Storage

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a
safe laboratory environment.

Experimental Workflow for Handling Ethyl 7-aminoheptanoate:
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Caption: Workflow for the safe handling of Ethyl 7-aminoheptanoate.
Step-by-Step Handling Procedures:
e Preparation:
o Ensure a chemical fume hood is operational and available.
o Gather all necessary PPE as outlined in the table above and inspect for any damage.

o Have spill cleanup materials (e.g., absorbent pads, sand) readily accessible.
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o Ensure an eyewash station and safety shower are unobstructed and within a 10-second
travel distance.

e Handling:

o Conduct all manipulations of Ethyl 7-aminoheptanoate inside a certified chemical fume
hood to control vapor exposure.[1]

o When transferring the liquid, do so slowly and carefully to avoid splashing.
o Keep containers of Ethyl 7-aminoheptanoate tightly closed when not in use.[1]
e Storage:

o Store Ethyl 7-aminoheptanoate in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.

o Ensure the container is tightly sealed and clearly labeled.[1]
e First Aid:

o In case of skin contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes and remove contaminated clothing.[1]

o In case of eye contact: Immediately flush the eyes with copious amounts of water for at
least 15 minutes, lifting the upper and lower eyelids occasionally.[1] Seek medical
attention if irritation persists.[1]

o In case of inhalation: Move the individual to fresh air. If breathing is difficult, provide
oxygen.[1]

o In case of ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek
immediate medical attention.

Disposal Plan: Waste Management

Proper segregation and disposal of chemical waste are critical for laboratory safety and
environmental compliance.
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Caption: Logical flow for the disposal of Ethyl 7-aminoheptanoate waste.
Step-by-Step Disposal Procedures:
» Waste Segregation:

o Ethyl 7-aminoheptanoate is a non-halogenated organic compound.

o Liquid Waste: All unused or waste solutions of Ethyl 7-aminoheptanoate must be
collected in a designated, properly labeled hazardous waste container for non-
halogenated organic liquids.

o Solid Waste: Any materials contaminated with Ethyl 7-aminoheptanoate, such as gloves,
absorbent pads, and pipette tips, should be collected in a separate, clearly labeled

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b073999?utm_src=pdf-body-img
https://www.benchchem.com/product/b073999?utm_src=pdf-body
https://www.benchchem.com/product/b073999?utm_src=pdf-body
https://www.benchchem.com/product/b073999?utm_src=pdf-body
https://www.benchchem.com/product/b073999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

container for solid chemical waste.

o Waste Container Management:
o Use chemically compatible containers with secure, tight-fitting lids.

o Label the waste container with "Hazardous Waste," the full chemical name ("Ethyl 7-
aminoheptanoate”), and any other components in the waste stream.

o Keep the waste container closed at all times, except when adding waste.
» Storage and Pickup:

o Store the labeled waste containers in a designated satellite accumulation area, away from
incompatible materials.

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department. Do not dispose of Ethyl 7-aminoheptanoate down
the drain or in the regular trash.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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